Benzyl 5-formyl-3-(3-methoxy-3-oxopropyl)-4-methyl-1H-pyrrole-2-carboxylate
Overview
Description
PYR-8535, CAS#62618-53-5, is pyrrole derivative, and is a useful intermediate for chemical synthesis of a number of biologically important molecules, including porphyrins, bile pigments, photosensitizers, anticancer drugs.
Scientific Research Applications
Synthesis and Structural Analysis
- A study demonstrated the synthesis of similar pyrrole derivatives, highlighting the structural-functional relationship of pyrrole derivatives, which is essential for understanding their chemical behavior and potential applications (Jiao Li, 2010).
- Another research focused on the crystal structure of chain functionalized pyrroles, which are critical in developing antitumoral agents. This study provides insights into the structural details that could influence the compound's efficacy and interactions (I. Silva et al., 2012).
Antimicrobial Properties
- Novel pyrrole derivatives have been synthesized and evaluated for antimicrobial activities. These compounds showed significant antibacterial and antifungal activities, suggesting their potential use in developing new antimicrobial agents (M. Hublikar et al., 2019).
Applications in Organic Synthesis
- Research on furo[2,3-b]pyrrole and furo[3,2-b]pyrrole-type aldehydes, which are structurally related to the compound , provides insights into the reactivity of these compounds. This is valuable for understanding their applications in organic synthesis and the development of novel compounds (R. Sleziak et al., 1999).
properties
CAS RN |
62618-53-5 |
|---|---|
Product Name |
Benzyl 5-formyl-3-(3-methoxy-3-oxopropyl)-4-methyl-1H-pyrrole-2-carboxylate |
Molecular Formula |
C18H19NO5 |
Molecular Weight |
329.35 |
IUPAC Name |
benzyl 5-formyl-3-(3-methoxy-3-oxopropyl)-4-methyl-1H-pyrrole-2-carboxylate |
InChI |
InChI=1S/C18H19NO5/c1-12-14(8-9-16(21)23-2)17(19-15(12)10-20)18(22)24-11-13-6-4-3-5-7-13/h3-7,10,19H,8-9,11H2,1-2H3 |
InChI Key |
FLINHMFPJVVLGZ-UHFFFAOYSA-N |
SMILES |
O=C(OC)CCC1=C(C(OCC2=CC=CC=C2)=O)NC(C=O)=C1C |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO, not in water |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
PYR-8535; PYR 8535; PYR8535. |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![5-Chloro-2,3,3-trimethyl-3H-pyrrolo[2,3-b]pyridine](/img/structure/B610291.png)